Dichlorophenyl phosphine(Technical) Dichlorophenyl phosphine(Technical) Benzene phosphorus dichloride appears as a colorless, fuming liquid. Density 1.32 g / cm3. Flash point 102°C. Corrosive to metals and tissue.
Brand Name: Vulcanchem
CAS No.: 644-97-3
VCID: VC0166023
InChI: InChI=1S/C6H5Cl2P/c7-9(8)6-4-2-1-3-5-6/h1-5H
SMILES: C1=CC=C(C=C1)P(Cl)Cl
Molecular Formula: C6H5Cl2P
Molecular Weight: 178.98 g/mol

Dichlorophenyl phosphine(Technical)

CAS No.: 644-97-3

Reference Standards

VCID: VC0166023

Molecular Formula: C6H5Cl2P

Molecular Weight: 178.98 g/mol

Dichlorophenyl phosphine(Technical) - 644-97-3

CAS No. 644-97-3
Product Name Dichlorophenyl phosphine(Technical)
Molecular Formula C6H5Cl2P
Molecular Weight 178.98 g/mol
IUPAC Name dichloro(phenyl)phosphane
Standard InChI InChI=1S/C6H5Cl2P/c7-9(8)6-4-2-1-3-5-6/h1-5H
Standard InChIKey IMDXZWRLUZPMDH-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)P(Cl)Cl
Canonical SMILES C1=CC=C(C=C1)P(Cl)Cl
Boiling Point 430 °F at 760 mm Hg (USCG, 1999)
225.0 °C
224.6 °C @ 760 MM HG; 99-101 °C @ 11 MM HG
Colorform COLORLESS LIQUID
Density 1.14 at 77 °F (USCG, 1999)
1.356 @ 20 °C/4 °C
Flash Point 215 °F (USCG, 1999)
215 °F OC May be lower because of presence of dissolved phosphorus
Melting Point -60 °F (USCG, 1999)
-51.0 °C
-51 °C
Physical Description Benzene phosphorus dichloride appears as a colorless, fuming liquid. Density 1.32 g / cm3. Flash point 102°C. Corrosive to metals and tissue.
Description Benzene phosphorus dichloride appears as a colorless, fuming liquid. Density 1.32 g / cm3. Flash point 102°C. Corrosive to metals and tissue.
Shelf Life FUMES IN AIR
Solubility SOL IN COMMON INERT ORGANIC SOLVENTS
MISCIBLE WITH BENZENE, CARBON DISULFIDE
Synonyms Phenylphosphonous dichloride
PubChem Compound 12573
Last Modified Nov 11 2021
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